molecular formula C13H12ClN3O B8596957 3-((4-chloropyridin-2-yl)amino)-N-methylbenzamide

3-((4-chloropyridin-2-yl)amino)-N-methylbenzamide

Cat. No.: B8596957
M. Wt: 261.70 g/mol
InChI Key: LZNOWCLOPZFTNF-UHFFFAOYSA-N
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Description

3-((4-chloropyridin-2-yl)amino)-N-methylbenzamide is a useful research compound. Its molecular formula is C13H12ClN3O and its molecular weight is 261.70 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H12ClN3O

Molecular Weight

261.70 g/mol

IUPAC Name

3-[(4-chloropyridin-2-yl)amino]-N-methylbenzamide

InChI

InChI=1S/C13H12ClN3O/c1-15-13(18)9-3-2-4-11(7-9)17-12-8-10(14)5-6-16-12/h2-8H,1H3,(H,15,18)(H,16,17)

InChI Key

LZNOWCLOPZFTNF-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)C1=CC(=CC=C1)NC2=NC=CC(=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2, 4-dichloropyridine (0.500 g, 3.39 mmoL) and 4-amino-N-methylbenzamide (0.510 g, 3.39 mmoL) in dimethylacetamide (1 mL) was added cesium carbonate (1.6 g, 5.08 mmoL) and the reaction mixture was degassed for 15 min. Pd2(dba)3 (0.154 g, 0.169 mmol) and BINAP (105 mg, 0.169 mmol) were added and the reaction mixture was irradiated in the microwave at 120° C. for 1 h. Then reaction was quenched with water and extracted with EtOAc (2×50 mL). The organic extracts were washed with brine, dried over anhydrous sodium sulfate and concentrated under reduced pressure. Purification by silica gel column chromatography provided 3-((4-chloropyridin-2-yl)amino)-N-methylbenzamide (0.300 g, 38%) as a solid. Observed mass (M+1): 262.1
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.51 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
1.6 g
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Name
Quantity
105 mg
Type
reactant
Reaction Step Two
Quantity
0.154 g
Type
catalyst
Reaction Step Two

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